
Pharmacokinetic Comparison of Alfentanil and
its Metabolite

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Noralfentanil

CAS No.: 61086-18-8

Cat. No.: S581601

Get Quote

The table below summarizes the available quantitative data for Alfentanil and its major metabolite,

Noralfentanil.

Compound
Elimination
Half-Life (t₁/₂)

Key Metabolic
Pathway

Pharmacologic Activity
Vd (Volume of
Distribution)

Alfentanil
(Parent Drug)

1.4 - 1.5 hours
[1]

Efficient hepatic N-
dealkylation to

noralfentanil,
primarily via CYP3A4
[2] [1].

Potent μ-opioid receptor
agonist; 1/5 to 1/10 the

potency of fentanyl [1].

27 L [1]

Noralfentanil
(Metabolite)

Not found in
available
literature

Formed from

alfentanil via N-
dealkylation [1].

Minimal pharmacological

activity (significantly less
potent than alfentanil) [2]

[1].

Information
missing

Experimental Protocols for Metabolic Profiling

For researchers investigating the metabolism of fentanyl analogs like alfentanil, the following established

methodologies are applicable [2]:
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In Vitro Incubation Systems: Use human liver microsomes or primary human hepatocytes to

simulate hepatic metabolism. Incubate the target compound (e.g., alfentanil) with these systems,
often for 72 hours with daily media changes, to generate metabolites [2] [3].

Analytical Identification: Analyze incubation samples using liquid chromatography-high
resolution mass spectrometry (LC-HRMS). This technique separates and identifies metabolites

based on their mass and retention time [2].
Structural Elucidation: To differentiate between structural isomers, isolate sufficient quantities of

metabolites (e.g., via preparative HPLC) and conduct further analysis using nuclear magnetic
resonance (NMR) spectroscopy [2].

Activity Assays: To determine if a metabolite retains biological activity, use a competitive binding
assay such as a guinea pig ileum assay or a cell-based assay using cells expressing the human μ-
opioid receptor (MOR) to assess receptor binding and potency [2].

The following diagram illustrates this research workflow for characterizing a novel synthetic opioid and its

metabolites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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